Cas no 14003-37-3 (3-(2-oxopropyl)-1,2-dihydroquinoxalin-2-one)

• Product Name: 3-(2-oxopropyl)-1,2-dihydroquinoxalin-2-one
• CAS No: 14003-37-3
• MF: C₁₁H₁₀N₂O₂
• MW: 202.209302425385
• CID: 206107
• PubChem ID: 264153
• Update Time: 2025-04-19

3-(2-oxopropyl)-1,2-dihydroquinoxalin-2-one Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Quinoxalinone,3-(2-oxopropyl)-
• 3-(2-oxopropyl)-1H-quinoxalin-2-one
• 1-m-cyanophenyl-2-oxo-imidazolidine
• 2-Acetonyl-3,4-dihydro-3-oxo-chinoxalin
• 2-Oxo-3-< 2-oxo-propyl> -1,2-dihydro-chinoxalin
• 3-(2-oxo-imidazolidin-1-yl)-benzonitrile
• 3-(2-oxo-propyl)-1H-quinoxalin-2-one
• 3-(2-oxopropyl)-2(1H)quinoxalinone
• 3-(2-oxopropyl)-2(1H)-quinoxalinone
• 3-Acetonyl-1H-chinoxalin-2-on
• 3-acetonyl-1H-quinoxalin-2-one
• AGN-PC-009IGH
• Benzonitrile, 3-(2-oxo-1-imidazolidinyl)-
• CTK2B1257
• SureCN3951237
• 3-(2-oxopropyl)quinoxalin-2(1H)-one
• 1-(3-HYDROXY-QUINOXALIN-2-YL)-PROPAN-2-ONE
• 3-(2-oxopropyl)-1,2-dihydroquinoxalin-2-one
• CS-0328786
• DTXSID60930697
• 1-(3-hydroxyquinoxalin-2-yl)propan-2-one
• NSC99074
• AKOS005581400
• VS-09320
• NSC-99074
• SCHEMBL6842955
• AKOS015939559
• 2-acetylmethyl-3-hydroxyquinoxaline
• 14003-37-3
• F2185-0193

• Inchi： 1S/C11H10N2O2/c1-7(14)6-10-11(15)13-9-5-3-2-4-8(9)12-10/h2-5H,6H2,1H3,(H,13,15)
• InChI Key： UVTUSDIBTPDTDI-UHFFFAOYSA-N
• SMILES： O=C1C(CC(C)=O)=NC2C=CC=CC=2N1

Computed Properties

• Exact Mass: 202.0743
• Monoisotopic Mass: 202.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 58.5Ų

Experimental Properties

• Density: 1.29
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.634
• PSA: 58.53
• LogP: 1.05460